N-(2,5-dimethoxyphenyl)-2-((3-(3-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-[[3-(3-methoxyphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H23N3O5S2/c1-29-15-6-4-5-14(11-15)26-22(28)21-17(9-10-32-21)25-23(26)33-13-20(27)24-18-12-16(30-2)7-8-19(18)31-3/h4-8,11-12H,9-10,13H2,1-3H3,(H,24,27)
• InChI Key: PNZQZLUZGNRRRU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC(=CC=C4)OC)SCC3
• Molecular Formula: C23H23N3O5S2
• Molecular Weight: 485.6 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-((3-(3-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H23N3O5S2 and its molecular weight is 485.57. The purity is usually 95%.
BenchChem offers high-quality N-(2,5-dimethoxyphenyl)-2-((3-(3-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,5-dimethoxyphenyl)-2-((3-(3-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Pharmacological Applications

• Synthesis and Analgesic Activity : A study by Abu‐Hashem et al. (2020) involves the synthesis of novel heterocyclic compounds, including thiazolopyrimidines, derived from certain acetamides. These compounds demonstrated significant analgesic and anti-inflammatory activities, indicating their potential in pharmacological research (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Antimicrobial Agents : Hossan et al. (2012) reported the synthesis of pyrimidinones and oxazinones derivatives fused with thiophene rings, showing good antibacterial and antifungal activities. This research highlights the potential of such compounds in developing new antimicrobial agents (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).

• Antitumor Activity : Hafez and El-Gazzar (2017) synthesized a series of thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives and evaluated their antitumor activity. Some compounds displayed potent anticancer activity on various human cancer cell lines, suggesting their relevance in cancer research (Hafez & El-Gazzar, 2017).

Chemical Synthesis and Applications

• Radiosynthesis for Imaging : Dollé et al. (2008) described the synthesis of selective ligands of the translocator protein, useful in positron emission tomography (PET) imaging. This research is significant in the development of imaging agents for medical diagnostics (Dollé, Hinnen, Damont, Kuhnast, Fookes, Pham, Tavitian, & Katsifis, 2008).

• Electrochromic Materials : Zhao et al. (2014) investigated polymeric electrochromic materials employing thiophene derivatives. Their study provides insights into the use of such compounds in the development of NIR electrochromic devices (Zhao, Wei, Zhao, & Wang, 2014).

• Organic Synthesis : Various studies focus on the synthesis of diverse derivatives of pyrimidine and related compounds for different chemical applications, demonstrating the versatility of such compounds in organic chemistry and materials science (Selič, Grdadolnik, & Stanovnik, 1997).